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Compound of Interest

Compound Name: L-beta-Homoalanine hydrochloride

Cat. No.: B555407 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical and physical properties,

experimental protocols, and key applications of L-beta-Homoalanine hydrochloride. The

information is intended for researchers, scientists, and professionals involved in drug

development and peptide synthesis.

Core Chemical and Physical Properties
L-beta-Homoalanine hydrochloride is an amino acid derivative recognized for its utility in

enhancing the stability and bioactivity of peptides.[1] Its structural characteristics make it a

valuable building block in the development of novel therapeutic agents. The fundamental

properties of this compound are summarized below.
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Property Value Reference

CAS Number 58610-41-6 [1]

Molecular Formula C₄H₉NO₂·HCl [1]

Molecular Weight 139.58 g/mol [1]

Appearance White to off-white powder [1][2]

Purity ≥ 98% (NMR) [1]

Optical Rotation
[a]D25 = +22 ± 2º (C=1 in

H₂O)
[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2][3]

Storage Temperature
0-8°C or Inert atmosphere,

Room Temperature
[1][2]

IUPAC Name
(3S)-3-aminobutanoic acid

hydrochloride

Synonyms

L-β-HomoAla-OH·HCl, (S)-3-

Aminobutyric acid

hydrochloride

[1]

Experimental Protocols
Synthesis of L-beta-Homoalanine Hydrochloride
A reported method for the synthesis of L-beta-Homoalanine hydrochloride involves the

reaction of ethyl crotonate and benzylamine.[4]

Materials:

Ethyl crotonate

Benzylamine
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Lipase from Candida antarctica B (CAL-B), immobilized

Methyl tert-butyl ether (MTBE)

Saturated Sodium Bicarbonate (NaHCO₃) aqueous solution

Sodium Hydroxide (NaOH) solution (1 M and 0.1 M)

Ion exchange resin (Merck-III)

Hydrochloric acid (HCl) aqueous solution (1 M)

Diethylamine

Ethyl acetate

2-propanol

Procedure:

In a 5 mL round-bottom flask, combine ethyl crotonate (20 mmol, 2.28 g) and benzylamine

(44 mmol, 481 mL).

Heat the mixture at 60°C and stir for 30 hours. The progress of this Michael addition reaction

can be monitored by ¹H-NMR spectroscopy.[4]

Add immobilized CAL-B lipase (100 mg) to the reaction mixture.

Continue stirring at 60°C for an additional 16 hours. Monitor the reaction's completion via ¹H-

NMR spectroscopy.[4]

Filter the mixture to separate the immobilized enzyme.

Wash the reaction mixture with MTBE (20 mL).

Wash the resulting organic solution three times with a saturated aqueous solution of

NaHCO₃ (1 mL).

Add a 1 M NaOH solution (14.4 mL) to the organic layer.
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Stir the mixture at room temperature for 16 hours. Monitor the reaction's progress using thin-

layer chromatography (TLC) with a mobile phase of ethyl acetate:2-propanol (95:5 v/v) with

0.1% diethylamine.[4]

Separate the aqueous layer. Extract the organic phase three times with a 0.1 M NaOH

aqueous solution (1 mL).

Add ion exchange resin (14.4 g) to the combined aqueous layers and stir for one hour.

Wash the mixture with water (40 mL).

Elute the final product with a 1 M HCl aqueous solution (70 mL).

Evaporate the hydrochloric acid solution under reduced pressure at 60°C to obtain L-beta-
Homoalanine hydrochloride.[4]

Synthesis Workflow

Start
Michael Addition:
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(60°C, 30h)
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Ion Exchange
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Synthesis workflow for L-beta-Homoalanine hydrochloride.

Analytical Protocol: HPLC with Pre-column
Derivatization
Amino acids like L-beta-Homoalanine are often analyzed by reverse-phase HPLC following a

derivatization step to enhance detection.[5][6] A common method involves derivatization with 9-

fluorenylmethoxycarbonyl chloride (FMOC-Cl).

Materials:

L-beta-Homoalanine hydrochloride standard or sample
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Sodium borate buffer (0.4 M, pH 8.5)

FMOC-Cl solution (4.0 mg/mL in a suitable organic solvent like acetone)

HPLC system with a fluorescence detector

Reversed-phase C18 column

Procedure:

Prepare a standard or sample solution of L-beta-Homoalanine hydrochloride.

In a vial, mix 100 µL of the standard or sample solution with 500 µL of 0.4 M sodium borate

buffer (pH 8.5).[6]

Add 500 µL of the FMOC-Cl solution.[6]

Allow the reaction to proceed at room temperature for a set time (e.g., 20 minutes) to form

the FMOC-amino acid derivative.[5]

Transfer the derivatized sample to an HPLC autosampler vial for analysis.[6]

Inject the sample into the HPLC system.

Separate the components using a suitable gradient elution on a reversed-phase C18

column.

Detect the FMOC-derivatized L-beta-Homoalanine using a fluorescence detector.

Quantify the amount of L-beta-Homoalanine by comparing the peak area to that of a known

standard.

Applications and Biological Significance
L-beta-Homoalanine hydrochloride is a versatile compound with applications primarily in

pharmaceutical development and biochemical research.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.researchgate.net/publication/257772745_Determination_of_Free_Arginine_Glutamine_and_b-alanine_in_Nutritional_Products_and_Dietary_Supplements
https://www.researchgate.net/publication/257772745_Determination_of_Free_Arginine_Glutamine_and_b-alanine_in_Nutritional_Products_and_Dietary_Supplements
https://labchem-wako.fujifilm.com/us/category/docs/AminoAcidAnalysis_Catalog.pdf
https://www.researchgate.net/publication/257772745_Determination_of_Free_Arginine_Glutamine_and_b-alanine_in_Nutritional_Products_and_Dietary_Supplements
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.chemimpex.com/products/12762
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Synthesis: It serves as a crucial building block in synthesizing peptides with

enhanced stability and biological activity.[1] Its unique structure can be leveraged to improve

the pharmacokinetic properties of therapeutic peptides.[1]

Pharmaceutical Development: This compound has been identified as a potential component

in the preparation of drugs for treating Hepatitis B Virus (HBV) infection.[4]

Neuroscience Research: It is utilized in studies related to neurotransmitter function and

neuronal signaling.[1]

Chiral Auxiliary: It is also explored for its use as a chiral auxiliary in asymmetric synthesis.[1]
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Applications of L-beta-Homoalanine hydrochloride.

Safety Information
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L-beta-Homoalanine hydrochloride is associated with the following hazard statements: H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation). Appropriate personal protective equipment should be

used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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